Cas no 1864058-08-1 (1-(2-Fluorophenoxy)-3-methylpentan-2-amine hydrochloride)

1-(2-Fluorophenoxy)-3-methylpentan-2-amine hydrochloride is a fluorinated phenoxyalkylamine derivative with potential applications in pharmaceutical and chemical research. The compound features a fluorine-substituted aromatic ring, enhancing its stability and bioavailability, while the amine hydrochloride salt improves solubility for formulation purposes. Its structural design allows for selective interactions with biological targets, making it a candidate for further investigation in medicinal chemistry. The methylpentane backbone contributes to its lipophilic character, which may influence pharmacokinetic properties. This compound is typically synthesized under controlled conditions to ensure high purity and consistency, meeting research-grade standards. Its well-defined molecular structure facilitates precise study in receptor binding assays and related biochemical applications.
1-(2-Fluorophenoxy)-3-methylpentan-2-amine hydrochloride structure
1864058-08-1 structure
Product Name:1-(2-Fluorophenoxy)-3-methylpentan-2-amine hydrochloride
CAS No:1864058-08-1
MF:C12H19ClFNO
MW:247.73676609993
CID:5710121
PubChem ID:86262620
Update Time:2025-10-30

1-(2-Fluorophenoxy)-3-methylpentan-2-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • EN300-241114
    • 1864058-08-1
    • 1-(2-fluorophenoxy)-3-methylpentan-2-amine;hydrochloride
    • F2167-1666
    • 1-(2-fluorophenoxy)-3-methylpentan-2-amine hydrochloride
    • AKOS026747342
    • 1-(2-fluorophenoxy)-3-methylpentan-2-aminehydrochloride
    • 1-(2-Fluorophenoxy)-3-methylpentan-2-amine hydrochloride
    • Inchi: 1S/C12H18FNO.ClH/c1-3-9(2)11(14)8-15-12-7-5-4-6-10(12)13;/h4-7,9,11H,3,8,14H2,1-2H3;1H
    • InChI Key: NOKMWCPVZFXVGO-UHFFFAOYSA-N
    • SMILES: Cl.FC1C=CC=CC=1OCC(C(C)CC)N

Computed Properties

  • Exact Mass: 247.1139201g/mol
  • Monoisotopic Mass: 247.1139201g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 177
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 35.2Ų

1-(2-Fluorophenoxy)-3-methylpentan-2-amine hydrochloride Pricemore >>

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Additional information on 1-(2-Fluorophenoxy)-3-methylpentan-2-amine hydrochloride

1-(2-Fluorophenoxy)-3-methylpentan-2-amine Hydrochloride (CAS No. 1864058-08-1): An Overview

1-(2-Fluorophenoxy)-3-methylpentan-2-amine hydrochloride (CAS No. 1864058-08-1) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of amines and is characterized by its unique structural features, including a fluorophenyl ether moiety and a branched alkyl chain. The presence of these functional groups imparts specific physicochemical properties that make it an intriguing candidate for various biological studies.

The chemical structure of 1-(2-Fluorophenoxy)-3-methylpentan-2-amine hydrochloride consists of a 2-fluorophenyl group attached to an oxygen atom, which in turn is bonded to a 3-methylpentan-2-amine moiety. The hydrochloride salt form ensures enhanced solubility in aqueous media, facilitating its use in biological assays and pharmaceutical formulations. This compound has been synthesized through well-established organic synthesis methods, including nucleophilic substitution reactions and subsequent salt formation.

Recent studies have explored the pharmacological properties of 1-(2-Fluorophenoxy)-3-methylpentan-2-amine hydrochloride. One notable area of research is its potential as a modulator of neurotransmitter systems. Preliminary in vitro studies have shown that this compound can interact with specific receptors, such as serotonin and dopamine receptors, which are implicated in various neurological disorders. These findings suggest that 1-(2-Fluorophenoxy)-3-methylpentan-2-amine hydrochloride may have therapeutic potential in the treatment of conditions such as depression, anxiety, and neurodegenerative diseases.

In addition to its receptor modulation properties, 1-(2-Fluorophenoxy)-3-methylpentan-2-amine hydrochloride has been investigated for its effects on cellular signaling pathways. Research has indicated that this compound can influence the activity of certain kinases and phosphatases, which are key regulators of cellular processes such as proliferation, differentiation, and apoptosis. These findings open up new avenues for exploring the compound's potential in cancer therapy and other diseases characterized by aberrant cellular signaling.

The safety profile of 1-(2-Fluorophenoxy)-3-methylpentan-2-amine hydrochloride has also been evaluated in preclinical studies. Toxicity assessments have shown that the compound exhibits low toxicity at therapeutic concentrations, making it a promising candidate for further development. However, as with any new chemical entity, comprehensive safety evaluations are essential to ensure its safe use in clinical settings.

Clinical trials are currently underway to evaluate the efficacy and safety of 1-(2-Fluorophenoxy)-3-methylpentan-2-amine hydrochloride in various therapeutic applications. Early-phase trials have focused on assessing the pharmacokinetics and pharmacodynamics of the compound in human subjects. Preliminary results have been encouraging, with the compound demonstrating favorable pharmacokinetic properties and a good safety profile.

In conclusion, 1-(2-Fluorophenoxy)-3-methylpentan-2-amine hydrochloride (CAS No. 1864058-08-1) is a promising compound with potential applications in the treatment of neurological disorders and cancer. Its unique chemical structure and pharmacological properties make it an attractive candidate for further research and development. As ongoing studies continue to elucidate its mechanisms of action and therapeutic potential, this compound holds significant promise for advancing medical treatments in the future.

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